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Compound of Interest

Compound Name: N-Acetyl Tizanidine-d4

cat. No.: B563353

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Acetyl Tizanidine-d4, a deuterium-
labeled analog of N-Acetyl Tizanidine. This document is intended for professionals in research
and drug development, offering key data, experimental considerations, and metabolic context.

Introduction

N-Acetyl Tizanidine-d4 is the deuterium-labeled form of N-Acetyl Tizanidine, a metabolite of
the centrally acting a2-adrenergic agonist, Tizanidine.[1][2] Tizanidine is a muscle relaxant
used to manage spasticity.[3] Due to its extensive first-pass metabolism, primarily mediated by
the cytochrome P450 enzyme CYP1A2, understanding its pharmacokinetic profile is crucial for
clinical use.[4][5] Deuterium-labeled internal standards like N-Acetyl Tizanidine-d4 are
indispensable tools in bioanalytical assays, particularly mass spectrometry, for the accurate
guantification of metabolites in biological matrices.[6] The stable isotope label ensures that the
internal standard has nearly identical chemical and physical properties to the analyte of
interest, but is mass-shifted, allowing for precise measurement.

Physicochemical Properties and Quantitative Data

The key quantitative data and physicochemical properties of N-Acetyl Tizanidine-d4 are
summarized below. This information is critical for method development, standard preparation,
and data analysis.
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Property Value Reference(s)
CAS Number 1276602-33-5 [71[8][9]
Molecular Formula C11HeD4CINsOS [6][7][10]
Molecular Weight 299.77 g/mol [71[8][10]
Purity (by HPLC) 99.1% [7]

Isotopic Enrichment 99 atom % D [7]
Appearance Yellow Solid [7]

1-[2-[(5-Chloro-2,1,3-
benzothiadiazol-4-

Synonyms ' . o
yl)amino]-4,5-dihydro-1H-

imidazol-1-yl-d4]-ethanone

Experimental Protocols and Methodologies

While specific proprietary synthesis protocols are not publicly available, the primary application
of N-Acetyl Tizanidine-d4 is as an internal standard (IS) in quantitative bioanalysis. Below is a
detailed, representative methodology for its use in a Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) assay to quantify the Tizanidine metabolite, N-Acetyl Tizanidine, in a
biological matrix like plasma.

Sample Preparation: Solid-Phase Extraction (SPE)

o Sample Thawing: Thaw plasma samples and calibration standards/quality control samples at
room temperature.

e Spiking with Internal Standard: To 100 pL of each plasma sample, add 10 pL of N-Acetyl
Tizanidine-d4 working solution (e.g., 50 ng/mL in methanol) to achieve a final IS
concentration of 5 ng/mL. Vortex for 10 seconds.

» Protein Precipitation/Lysis: Add 200 pL of 0.1% formic acid in acetonitrile to each sample.
Vortex for 1 minute to precipitate proteins.
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o Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the
precipitated proteins.

e SPE Column Conditioning: Condition a mixed-mode cation exchange SPE cartridge by
washing sequentially with 1 mL of methanol followed by 1 mL of deionized water.

o Sample Loading: Load the supernatant from the centrifuged sample onto the conditioned
SPE cartridge.

e Washing: Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of
methanol to remove interferences.

» Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in
methanol into a clean collection tube.

o Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen at 40°C. Reconstitute the residue in 100 pL of the mobile phase (e.g., 50:50
acetonitrile:water with 0.1% formic acid) for LC-MS/MS analysis.

LC-MS/MS Instrumental Analysis

o Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-
performance liquid chromatography (UHPLC) system.

e Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 um) is suitable for separation.

» Mobile Phase: A gradient elution using Mobile Phase A (0.1% formic acid in water) and
Mobile Phase B (0.1% formic acid in acetonitrile).

o Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray
ionization (ESI+) mode.

o Detection: Multiple Reaction Monitoring (MRM) is used for detection. Specific precursor-to-
product ion transitions for both N-Acetyl Tizanidine and N-Acetyl Tizanidine-d4 would need
to be optimized. For example:

o N-Acetyl Tizanidine: Q1 Precursor lon (e.g., m/z 296.0) -> Q3 Product lon (e.g., m/z 238.0)
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o N-Acetyl Tizanidine-d4 (IS): Q1 Precursor lon (e.g., m/z 300.0) -> Q3 Product lon (e.g.,
m/z 242.0)

e Quantification: The concentration of N-Acetyl Tizanidine in the unknown samples is
determined by calculating the peak area ratio of the analyte to the internal standard and
comparing this ratio to a standard curve generated from samples with known concentrations.

Metabolic Pathway of Tizanidine

Tizanidine undergoes extensive hepatic metabolism, with less than 3% of the parent drug
excreted unchanged in the urine.[4] The primary enzyme responsible for its metabolism is
Cytochrome P450 1A2 (CYP1A2).[3][4][5] Inhibition of CYP1A2 can significantly increase
Tizanidine plasma concentrations, leading to potential adverse effects. The metabolic pathway
involves several transformations, leading to inactive metabolites. N-Acetyl Tizanidine is one
such metabolite, and its formation is a key step in the overall clearance of the drug.
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Caption: Metabolic pathway of Tizanidine to inactive metabolites.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for a typical bioanalytical study using N-
Acetyl Tizanidine-d4 as an internal standard.
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Caption: Bioanalytical workflow using N-Acetyl Tizanidine-d4.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b563353?utm_src=pdf-body-img
https://www.benchchem.com/product/b563353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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